![molecular formula C13H21NO3S B5062535 N-ethyl-4,5-dimethyl-2-propoxybenzenesulfonamide](/img/structure/B5062535.png)
N-ethyl-4,5-dimethyl-2-propoxybenzenesulfonamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-ethyl-4,5-dimethyl-2-propoxybenzenesulfonamide, also known as E-4031, is a small molecule that has been widely used in scientific research as a selective blocker of the rapid component of the delayed rectifier potassium current (Ikr). This compound has been found to have a wide range of applications in the study of cardiac electrophysiology, drug discovery, and basic research on ion channels.
Mechanism of Action
N-ethyl-4,5-dimethyl-2-propoxybenzenesulfonamide selectively blocks Ikr by binding to a specific site on the channel protein. This binding prevents the flow of potassium ions through the channel, which leads to a prolongation of the action potential duration. This compound has been found to be highly selective for Ikr, with little or no effect on other potassium channels or ion channels.
Biochemical and Physiological Effects
This compound has been found to have a number of biochemical and physiological effects. In addition to its effects on cardiac electrophysiology, this compound has been shown to inhibit the proliferation of cancer cells, induce apoptosis, and modulate the activity of various ion channels in different cell types.
Advantages and Limitations for Lab Experiments
The main advantage of using N-ethyl-4,5-dimethyl-2-propoxybenzenesulfonamide in lab experiments is its selectivity for Ikr. This allows researchers to study the role of Ikr in a specific context without affecting other ion channels or cellular processes. However, the use of this compound is limited by its potential to induce arrhythmias and other cardiac abnormalities in vivo. Additionally, this compound has a relatively short half-life, which can make it difficult to maintain a consistent level of inhibition over time.
Future Directions
There are a number of future directions for research on N-ethyl-4,5-dimethyl-2-propoxybenzenesulfonamide and its applications. One area of interest is the development of new compounds that can selectively target Ikr with greater potency and specificity. Another area of research is the study of the effects of this compound on other ion channels and cellular processes, which could provide insight into new therapeutic targets for a range of diseases. Finally, the development of new animal models and experimental techniques could help to better understand the role of Ikr in cardiac electrophysiology and other physiological processes.
Synthesis Methods
N-ethyl-4,5-dimethyl-2-propoxybenzenesulfonamide can be synthesized through a multi-step process involving the reaction of 4,5-dimethyl-2-propoxybenzenesulfonyl chloride with triethylamine and ethylamine. The resulting product is then purified through column chromatography to yield pure this compound.
Scientific Research Applications
N-ethyl-4,5-dimethyl-2-propoxybenzenesulfonamide has been extensively used in scientific research to study the role of Ikr in cardiac electrophysiology. This compound has been found to selectively block Ikr, which is responsible for the repolarization of the cardiac action potential. By inhibiting Ikr, this compound can prolong the duration of the action potential and induce early afterdepolarizations (EADs), which can lead to arrhythmias.
properties
IUPAC Name |
N-ethyl-4,5-dimethyl-2-propoxybenzenesulfonamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H21NO3S/c1-5-7-17-12-8-10(3)11(4)9-13(12)18(15,16)14-6-2/h8-9,14H,5-7H2,1-4H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JNWIICDRBVRPRV-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCOC1=C(C=C(C(=C1)C)C)S(=O)(=O)NCC |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H21NO3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
271.38 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.